Cas no 357166-29-1 (Pemetrexed disodium heptahydrate)

Pemetrexed disodium heptahydrate is a folate antagonist. It inhibits thymidylate synthase (TS), dihydrofolate reductase (DHFR) and glycine amide nucleotide formyltransferase (GARFT), with KI of 1.3 nm, 7.2 nm and 65 nm, respectively

Pemetrexed disodium heptahydrate structure

357166-29-1 structure

Product Name:Pemetrexed disodium heptahydrate

CAS No:357166-29-1

Molecular Formula:C₂₀H₁₉N₅Na₂O₆ · ₇H₂O

Molecular Weight:597.48

MDL:MFCD09029394

CID:823905

PubChem ID:135564751

Pemetrexed disodium heptahydrate Properties

Names and Identifiers

- Pemetrexed disodium hepthydrate
- N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid disodium salt hydrate
- Pemetrexed
- Pemetrexed (sodium salt hydrate)
- Pemetrexed Disodium
- Pemetrexed Disodium heptahydrate
- PEMETREXED, DISODIUM SALT, HEPTAHYDRATE
- HSDB 7316
- LY 231,514
- N-(4-(2-(2-Amino-3,4-dihydro-4-oxo-7H-pyrrolo(2,3-d)pyrimdin-5-yl)ethyl)benzoyl)glutamic acid sodium salt hydrate
- N-(4-(2-(2-Amino-4,7-dihydro-4-oxo-1H-pyrrolo(2,3-d)pyrimidin-5-yl)ethyl)benzoyl)-L-glutamic acid sodium salt hydrate
- UNII-04Q9AIZ7NO
- Alimta
- 9T47E4OM16
- Alimta (TN)
- disodium;(2S)-2-[[4-[2-(2-amino-4-oxo-1,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioate;heptahydrate
- Pemetrexed sodium hydrate (JAN)
- QJVSMHJWAOSBMD-MYXYZBIASA-L
- Pemetrexed Disodium Salt Heptahydrate
- API0024628
- N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,
- CID 135564751
- N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid disodium salt hydrate
- PeMetrexed disodiuM 7-hydrate
- L-GlutaMic acid, N-[4-[2-(2-aMino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyriMidin-5-yl)ethyl]benzoyl]-, disodiuM salt, heptahydrate
- Pemetrexed for system suitability
- N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid disodium salt hepthydrate
- 7-dihydro-4-oxo-3H-pyrrolo[2
- PemetrexedDisodiumHeptahydrate
- UNII-9T47E4OM16
- Disodium N-(4-(2-(2-amino-4-oxo-4,7-dihydro-1H-pyrrolo(2,3-d)pyrimidin-5-yl)ethyl)benzoyl)-L-glutamate heptahydrate
- PEMETREXED DISODIUM HEPTAHYDRATE [EP MONOGRAPH]
- AC-15436
- disodium (2S)-2-{[4-(2-{2-amino-4-oxo-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-5-yl}ethyl)phenyl]formamido}pentanedioate heptahydrate
- 150399-23-8
- Q27132757
- L-GLUTAMIC ACID, N-(4-(2-(2-AMINO-4,7-DIHYDRO-4-OXO-1H-PYRROLO(2,3-D)PYRIMIDIN-5-YL)ETHYL)BENZOYL)-, DISODIUM SALT, HEPTAHYDRATE
- PEMETREXED DISODIUM HEPTAHYDRATE [WHO-DD]
- disodium N-{4-[2-(2-amino-4-oxo-4,7-dihydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl}-L-glutamate--water (1/7)
- PEMETREXED DISODIUM HEPTAHYDRATE (EP MONOGRAPH)
- Pemetrexed sodium hydrate
- AKOS016340523
- AKOS015961984
- DTXSID50189238
- PEMETREXED DISODIUM [MART.]
- MFCD09029394
- 357166-29-1
- Pemetrexed disodium?
- AC-23353
- disodium N-(4-(2-(2-amino-4-oxo-4,7-dihydro-1H-pyrrolo(2,3-d)pyrimidin-5-yl)ethyl)benzoyl)-L-glutamate--water (1/7)
- PEMETREXED DISODIUM (MART.)
- PEMETREXED SODIUM HYDRATE [JAN]
- KS-1185
- L-GLUTAMIC ACID, N-(4-(2-(2-AMINO-4,7-DIHYDRO-4-OXO-3H-PYRROLO(2,3-D)PYRIMIDIN-5-YL)ETHYL)BENZOYL)-, SODIUM SALT, HYDRATE (1:2:7)
- CHEBI:63723
- D06503
- DTXCID80111729
- EN300-20682973
- disodium;(2S)-2-[[4-[2-(2-amino-4-oxo-3,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioate;heptahydrate
- +Expand
- MDL： MFCD09029394
- InChIKey： QJVSMHJWAOSBMD-MYXYZBIASA-L
- Inchi： 1S/C20H21N5O6.2Na.7H2O/c21-20-24-16-15(18(29)25-20)12(9-22-16)6-3-10-1-4-11(5-2-10)17(28)23-13(19(30)31)7-8-14(26)27;;;;;;;;;/h1-2,4-5,9,13H,3,6-8H2,(H,23,28)(H,26,27)(H,30,31)(H4,21,22,24,25,29);;;7*1H2/q;2*+1;;;;;;;/p-2/t13-;;;;;;;;;/m0........./s1
- SMILES： [Na+].[Na+].O=C1C2=C(N=C(N([H])[H])N1[H])N([H])C([H])=C2C([H])([H])C([H])([H])C1C([H])=C([H])C(C(N([H])[C@]([H])(C(=O)[O-])C([H])([H])C([H])([H])C(=O)[O-])=O)=C([H])C=1[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H]

Computed Properties

Exact Mass: 597.187025g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 11
Hydrogen Bond Acceptor Count: 14
Rotatable Bond Count: 7
Monoisotopic Mass: 597.187025g/mol
Monoisotopic Mass: 597.187025g/mol
Topological Polar Surface Area: 200Å²
Heavy Atom Count: 40
Complexity: 737
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 10

Experimental Properties

PSA: 222.62
Boiling Point: No data available
Melting Point: No data available
Vapor Pressure: No data available
Flash Point: No data available
Solubility: H2O: soluble30mg/mL, clear
Color/Form: No data avaiable

Pemetrexed disodium heptahydrate Security Information

Symbol: GHS07
WGK Germany：3
Safety Instruction： 26
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：2-8°C
Risk Phrases： 36/37/38
Signal Word：Warning

Pemetrexed disodium heptahydrate Customs Data

HS CODE：29335990

Pemetrexed disodium heptahydrate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003AID-1g	L-Glutamic acid, N-[4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-, disodium salt, heptahydrate	357166-29-1	98%	1g	$50.00	2024-05-04
A2B Chem LLC	AB52789-50mg	L-Glutamic acid, N-[4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-, disodium salt, heptahydrate	357166-29-1	99%	50mg	$48.00
Aaron	AR003AQP-1g	L-Glutamic acid, N-[4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-, disodium salt, heptahydrate	357166-29-1	98%	1g	$13.00
abcr	AB305624-250 mg	Pemetrexed disodium heptahydrate, 97%; .	357166-29-1	97%	250MG	€186.00	2021-09-16
Ambeed	A209789-1g	Sodium (S)-2-(4-(2-(2-amino-4-oxo-4,7-dihydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzamido)pentanedioate heptahydrate	357166-29-1	98%	1g	$25.0	2024-07-19
Apollo Scientific	OR55746-1g	Pemetrexed disodium heptahydrate	357166-29-1	98%	1g	£45.00	2023-08-31
ChemScence	CS-0007748-5g	Pemetrexed disodium heptahydrate	357166-29-1	99.97%	5g	$92.0	2022-04-27
eNovation Chemicals LLC	D392574-1g	N-[4-[2-(2-amino-4,7-dihydro-4-oxo-3h-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-l-glutamic acid disodium salt hydrate	357166-29-1	97%	1g	$200	2022-06-08
Fluorochem	050755-500mg	Pemetrexed, Disodium Salt, Heptahydrate	357166-29-1		500mg	￡65.00	2022-03-01
FUJIFILM	165-26261-10mg	Pemetrexed Disodium Heptahydrate	357166-29-1		10mg	JPY 7300	2023-09-15

Pemetrexed disodium heptahydrate Suppliers

WuHan Dong Kang Yuan technology co., LTD

Audited Supplier

(CAS:357166-29-1)

MR./MRS.:CAI JING LI

Phone:15377658509

Email:2851686519@qq.com

Hubei Xingcheng Biotechnology Co., Ltd

Audited Supplier

(CAS:357166-29-1)

MR./MRS.:MAO QUAN

Phone:19171210221

Email:3371991952@QQ.COM

Shandong Keer Biotechnology Co., Ltd

Audited Supplier

(CAS:357166-29-1)

MR./MRS.:WANG XIAN SHENG

Phone:15376831117

Email:318544585@qq.com

Shandong Boyuan Pharmaceutical Co., Ltd.

Audited Supplier

(CAS:357166-29-1)

MR./MRS.:JIANG JING LI

Phone:19862156242

Email:effy.jiang@boyuanpharm.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:357166-29-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:357166-29-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Pemetrexed disodium heptahydrate Related Literature

1. A systematic study on molecular planarity and D–A conformation in thiazolothiazole- and thienylenevinylene-based copolymers for organic field-effect transistors†

Dae-Hee Lim,Soo-Young Jang,Minji Kang,Sehyun Lee,Yeong-A Kim,Youn-Jung Heo,Min-Hye Lee,Dong-Yu Kim J. Mater. Chem. C, 2017,5, 10126-10132
2. Contents list

J. Anal. At. Spectrom., 2015,30, 531-539
3. Enantioselective reduction of N-alkyl ketimines with frustrated Lewis pair catalysis using chiral borenium ions†

Dan M. Mercea,Michael G. Howlett,Adam D. Piascik,Daniel J. Scott,Alan Steven,Andrew E. Ashley,Matthew J. Fuchter Chem. Commun., 2019,55, 7077-7080
4. Characterising flow with continuous aeration in an oscillatory baffle flow reactor using residence time distribution†

Rylan Cox,Konstantinos Salonitis,Susan A. Impey React. Chem. Eng., 2023,8, 3104-3116
5. Mechanism of reaction of alkyl radicals with (NiIIL)2+ complexes in aqueous solutions

Tamar Kurzion-Zilbermann,Alexandra Masarwa Dalton Trans., 2007, 3959-3965
6. Modification of Cu–ZnO–ZrO2 catalysts with La2O3 to quantitatively tune Cu+–Cu0 dual sites for hydrogenation of dimethyl adipate to produce 1,6-hexanediol†

Xianlong Gao,Guoqing Zhao,Lei Miao,Lei Li,Zhirong Zhu Catal. Sci. Technol., 2023,13, 5938-5944
7. Recombinase amplified CRISPR enhanced chain reaction (RACECAR) for viral genome detection†

Mahera J. Kachwala,Christopher W. Smith,Nidhi Nandu Nanoscale, 2022,14, 13500-13504
8. Recent advances in the chemistry of caryophyllene

Nat. Prod. Rep., 1998,15, 187-204
9. A new heterometallic terbium(iii)–ruthenium(ii) complex and its terbium(iii)–zinc(ii) analog: syntheses, characterization, luminescence, and electrochemical properties†

A. John Maria Xavier,N. Arockia Samy,M. Wilson Bosco Paul,B. Brainard,M. Letticia,V. Alexander New J. Chem., 2015,39, 4284-4294
10. Cucurbit[7]uril host–guest complexes of the histamineH2-receptor antagonist ranitidine†

Ruibing Wang,Donal H. Macartney Org. Biomol. Chem., 2008,6, 1955-1960

357166-29-1 (Pemetrexed disodium heptahydrate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:357166-29-1)Pemetrexed disodium heptahydrate

Purity:99%

Quantity:25g

Price($):368.0